N-{3-[1-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide
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Overview
Description
3-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)(1,2,4-thiadiazol-5-yl)benzamide , is a synthetic compound with an intriguing chemical structure. Let’s explore its properties and applications.
Preparation Methods
The synthesis of this compound involves a two-step process:
- Formation of Precursors::
- These precursors react under Hantzsch thiazole synthesis conditions to yield N-{3-[1-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide .
- The reaction occurs in ethanol solvent without the need for a catalyst.
3-Chloro-2-methylphenylthiourea (2): and are the precursors.
- Characterization::
- The compound’s IR, 1H-NMR, 13C-NMR, and mass spectral data are essential for its identification.
Chemical Reactions Analysis
Reactivity: This compound can undergo various reactions, including oxidation, reduction, and substitution.
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Chemistry: This compound serves as a versatile building block for designing novel molecules due to its unique structure.
Biology and Medicine:
Mechanism of Action
- The precise mechanism remains an area of investigation.
- Potential molecular targets and pathways need exploration.
Comparison with Similar Compounds
Uniqueness: Highlight its distinctive features compared to other related compounds.
Similar Compounds:
Properties
Molecular Formula |
C18H12ClFN6OS |
---|---|
Molecular Weight |
414.8 g/mol |
IUPAC Name |
N-[3-[1-(3-chloro-4-fluorophenyl)-5-methyltriazol-4-yl]-1,2,4-thiadiazol-5-yl]benzamide |
InChI |
InChI=1S/C18H12ClFN6OS/c1-10-15(23-25-26(10)12-7-8-14(20)13(19)9-12)16-21-18(28-24-16)22-17(27)11-5-3-2-4-6-11/h2-9H,1H3,(H,21,22,24,27) |
InChI Key |
BUUKYVYJRCIRRU-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(N=NN1C2=CC(=C(C=C2)F)Cl)C3=NSC(=N3)NC(=O)C4=CC=CC=C4 |
Origin of Product |
United States |
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